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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B1265437 Get Quote

A Technical Guide to 4-Bromo-2-
(trifluoromethyl)aniline
This guide provides a concise overview of the core molecular properties of 4-Bromo-2-
(trifluoromethyl)aniline, a chemical compound relevant to researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Molecular and Physical Properties
The fundamental molecular characteristics of 4-Bromo-2-(trifluoromethyl)aniline are

summarized below. This data is essential for accurate experimental design and chemical

analysis.
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Property Value

Molecular Formula C7H5BrF3N[1][2]

Molecular Weight 240.02 g/mol [1][2][3][4]

CAS Number 445-02-3[2][3][4]

Appearance Liquid[2]

Density 1.71 g/mL at 25 °C[3][5]

Boiling Point 84-86 °C at 5 mmHg[3][5]

Flash Point 107 °C (closed cup)[3][4][5]

Refractive Index n20/D 1.532[3][5]

Logical Relationship of Chemical Properties
The following diagram illustrates the direct relationship between the chemical structure and its

fundamental identifying properties.
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Caption: Relationship between chemical name, formula, and molecular weight.
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4-Bromo-2-
(trifluoromethyl)aniline are not provided in the available search results. Such methodologies

are typically found in peer-reviewed scientific literature or detailed chemical synthesis

databases. For instance, one application mentioned is its use in the preparation of 2,5-

dibromo-(trifluoromethyl)benzene and 5-bromo-2-iodo-(trifluoromethyl)benzene.[3][4][5]

This document serves as a foundational reference for the key molecular data of 4-Bromo-2-
(trifluoromethyl)aniline. For further in-depth analysis and experimental procedures, consulting

specialized chemical literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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